2-Hydroxy-5-(4-trifluoromethoxyphenyl)pyrimidine, 95%

• IUPAC Name: 5-[4-(trifluoromethoxy)phenyl]-1H-pyrimidin-2-one
• InChI: InChI=1S/C11H7F3N2O2/c12-11(13,14)18-9-3-1-7(2-4-9)8-5-15-10(17)16-6-8/h1-6H,(H,15,16,17)
• InChI Key: OPMZZIDRPJTMOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CNC(=O)N=C2)OC(F)(F)F
• Molecular Formula: C11H7F3N2O2
• DSSTOX Substance ID: DTXSID00686868
• Molecular Weight: 256.18 g/mol
• CAS RN: 1111103-91-3

Description

2-Hydroxy-5-(4-trifluoromethoxyphenyl)pyrimidine (2H-5-TFMP) is a synthetic chemical compound with a wide range of applications in scientific research. With its unique properties, 2H-5-TFMP can be used in a variety of ways, including as a reagent, catalyst, or as a building block in synthetic chemistry.

Mechanism of Action

2-Hydroxy-5-(4-trifluoromethoxyphenyl)pyrimidine, 95% is an organophosphorus compound that acts as an inhibitor of enzymes in the human body. Specifically, it inhibits the enzyme acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the body. By inhibiting this enzyme, 2-Hydroxy-5-(4-trifluoromethoxyphenyl)pyrimidine, 95% can lead to increased levels of acetylcholine in the body, which can have a variety of effects, including increased alertness, improved memory, and enhanced cognitive function.
Biochemical and Physiological Effects
2-Hydroxy-5-(4-trifluoromethoxyphenyl)pyrimidine, 95% has a variety of biochemical and physiological effects on the body. At low doses, it has been shown to increase alertness, improve memory, and enhance cognitive function. At higher doses, it can cause nausea, dizziness, and headaches. In addition, 2-Hydroxy-5-(4-trifluoromethoxyphenyl)pyrimidine, 95% has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-(4-trifluoromethoxyphenyl)pyrimidine, 95% has a number of advantages and limitations for use in lab experiments. One of the main advantages is its low cost and availability. Additionally, it has a high solubility in water, making it easy to work with in a lab setting. However, there are some limitations to its use in lab experiments, such as its potential to cause skin irritation and its instability in the presence of light.

Future Directions

2-Hydroxy-5-(4-trifluoromethoxyphenyl)pyrimidine, 95% has a wide range of potential future applications. It has been studied as a potential treatment for neurological diseases such as Alzheimer’s and Parkinson’s. Additionally, it has potential applications in cancer research, as it has been shown to inhibit the growth of certain types of cancer cells. Additionally, it has potential applications in the development of new insecticides and herbicides. Finally, 2-Hydroxy-5-(4-trifluoromethoxyphenyl)pyrimidine, 95% could be used as a building block in the synthesis of more complex compounds.

Synthesis Methods

2-Hydroxy-5-(4-trifluoromethoxyphenyl)pyrimidine, 95% can be synthesized through the reaction of 1,3-diaminopropane and 4-trifluoromethoxyphenyl isocyanate. This reaction is typically done in an aqueous medium using a base such as potassium carbonate. The reaction is typically done at room temperature and is complete within one hour. The product is then isolated and purified by recrystallization.

Scientific Research Applications

2-Hydroxy-5-(4-trifluoromethoxyphenyl)pyrimidine, 95% has a wide range of applications in scientific research. It can be used as a reagent for the synthesis of a variety of compounds, including heterocycles, polymers, and pharmaceuticals. It can also be used as a catalyst for a variety of reactions, such as Michael additions, aldol condensations, and Diels-Alder reactions. Additionally, 2-Hydroxy-5-(4-trifluoromethoxyphenyl)pyrimidine, 95% can be used as a building block in the synthesis of more complex compounds.